Ethyl 4-bromo-2,3-dichlorobenzoate

Specification

• Molecular Formula: C9H7BrCl2O2
• Molecular Weight: 297.96 g/mol
• IUPAC Name: ethyl 4-bromo-2,3-dichlorobenzoate
• Standard InChI: InChI=1S/C9H7BrCl2O2/c1-2-14-9(13)5-3-4-6(10)8(12)7(5)11/h3-4H,2H2,1H3
• Standard InChI Key: VCXNZEYPUQIVPC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(C=C1)Br)Cl)Cl

Introduction

Ethyl 4-bromo-2,3-dichlorobenzoate is a chemical compound with the CAS number 2386342-25-0. It belongs to the class of benzoate esters, which are derivatives of benzoic acid. This compound is specifically modified with bromine and chlorine substituents at positions 4 and 2,3, respectively, on the benzene ring, and it is esterified with ethanol.

Key Characteristics

• Molecular Weight: 297.96 g/mol

• Chemical Structure: The compound consists of a benzene ring substituted with bromine at the 4-position and chlorine at both the 2- and 3-positions, attached to an ethyl ester group.

• Synonyms: Ethyl 4-bromo-2,3-dichlorobenzoate

Synthesis

The synthesis of Ethyl 4-bromo-2,3-dichlorobenzoate typically involves the esterification of 4-bromo-2,3-dichlorobenzoic acid with ethanol. This process can be facilitated by acid catalysts such as sulfuric acid or hydrochloric acid.

Synthesis Steps:

• Preparation of 4-Bromo-2,3-dichlorobenzoic Acid: This involves the halogenation of benzoic acid followed by bromination.

• Esterification: The prepared acid is then esterified with ethanol in the presence of an acid catalyst.

Applications

Ethyl 4-bromo-2,3-dichlorobenzoate may find applications in various fields due to its chemical structure and properties:

• Pharmaceuticals: As an intermediate in the synthesis of pharmaceutical compounds.

• Pesticides: Due to its halogenated structure, it might be used in the development of pesticides or fungicides.

• Research Chemical: It can serve as a building block in organic synthesis.

Safety and Handling

Handling Ethyl 4-bromo-2,3-dichlorobenzoate requires caution due to its potential toxicity and reactivity:

• Toxicity: May cause skin and eye irritation.

• Environmental Impact: Should be disposed of according to environmental regulations.

Safety Data:

Hazard	Description
Skin Irritation	May cause irritation.
Eye Irritation	May cause serious eye irritation.
Environmental Impact	Dispose according to regulations.